Cas no 2382-48-1 (Ubichromenol 50)

• Product Name: Ubichromenol 50
• CAS No: 2382-48-1
• Molecular Formula: C₅₉H₉₀O₄
• Molecular Weight: 863.3435
• CID: 259177
• PubChem ID: 6443757

Ubichromenol 50 Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,7,8-dimethoxy-2,5-dimethyl-2-[(3E,7E,11E,15E,19E,23E,27E,31E)-4,8,12,16,20,24,28,32,36-nonamethyl-3,7,11,15,19,23,27,31,35-heptatriacontanonaen-1-yl]-,(2R)-
• (2R)-7,8-dimethoxy-2,5-dimethyl-2-[(3E,7E,11E,15E,19E,23E,27E,31E)-4,8,12,16,20,24,28,32,36-nonamethylheptatriaconta-3,7,11,15,19,23,27,31,35-nonaenyl]chromen-6-ol
• UBICHROMENOL ,
• (2R)-7,8-Dimethoxy-2,5-dimethyl-2-[(3E,7E,11E,15E,19E,23E,27E,31E)-4,8,12,16,20,24,28,32,36-nonamethyl-3,7,11,15,19,23,27,31,35-heptatriacontanonaen-1-yl]-2H-1-benzopyran-6-ol
• UNII-1EU272IO2S
• DTXSID501318061
• Q27252337
• 2382-48-1
• 1EU272IO2S
• UBICHROMENOL 50 [MI]
• (R-(all-E))-7,8-dimethoxy-2,5-dimethyl-2-(4,8,12,16,20,24,28,32,36-nonamethyl-3,7,11,15,19,23,27,31,35-heptatriacontanonaenyl)-2H-1-benzo pyran-6-ol
• Ubichromenol
• Ubichromenol (>80%)
• Ubichromenol (>80per cent)
• (R-(all-E))-7,8-Dimethoxy-2,5-dimethyl-2-(4,8,12,16,20,24,28,32,36-nonamethyl-3,7,11,15,19,23,27,31,35-heptatriacontanonaenyl)-2H-1-benzopyran-6-ol
• Ubichromenol 50

• InChIKey： ARZCDYVIZADZJN-QXCSMICNSA-N
• Inchi： InChI=1S/C59H90O4/c1-44(2)24-15-25-45(3)26-16-27-46(4)28-17-29-47(5)30-18-31-48(6)32-19-33-49(7)34-20-35-50(8)36-21-37-51(9)38-22-39-52(10)40-23-42-59(12)43-41-54-53(11)55(60)57(61-13)58(62-14)56(54)63-59/h24,26,28,30,32,34,36,38,40-41,43,60H,15-23,25,27,29,31,33,35,37,39,42H2,1-14H3/b45-26+,46-28+,47-30+,48-32+,49-34+,50-36+,51-38+,52-40+/t59-/m1/s1
• SMILES： O1C2=C(C(OC)=C(C(C)=C2C=C[C@@]1(C)CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)O)OC

Computed Properties

• Exact Mass: 862.6843
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 29
• Monoisotopic Mass: 862.684
• Heavy Atom Count: 63
• Complexity: 1650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 19.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 47.9A^2

Experimental Properties

• LogP: 18.44050
• PSA: 47.92
• Refractive Index: 1.522
• Boiling Point: 852.9±65.0 °C at 760 mmHg
• Melting Point: 18 ºC
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 469.6±34.3 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Density: 0.952

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyterpenoids